N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide

• IUPAC Name: N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide
• InChI: InChI=1S/C14H26N2OS/c1-12(13(17)15(2)3)16-9-10-18-14(11-16)7-5-4-6-8-14/h12H,4-11H2,1-3H3
• InChI Key: XICMCOQKEPVDIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C)N1CCSC2(C1)CCCCC2
• Molecular Formula: C14H26N2OS
• Molecular Weight: 270.44 g/mol

Description

N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide, also known as TPU-0033, is a chemical compound that has gained attention in recent years due to its potential use in medical research. The compound belongs to a class of compounds called spirocyclic amides, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide acts as a selective inhibitor of MAGL, which leads to an increase in the levels of endocannabinoids in the body. This increase in endocannabinoid levels has been found to be responsible for the anti-inflammatory, analgesic, and anticonvulsant effects of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide. Additionally, N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide has been found to have neuroprotective effects, which may be due to its ability to increase endocannabinoid levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide have been extensively studied in animal models. N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide has been found to reduce inflammation and pain in models of inflammatory pain and neuropathic pain. It has also been found to have anticonvulsant effects in models of epilepsy. In addition, N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide has been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide is its high selectivity for MAGL, which reduces the risk of off-target effects. Additionally, N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide has been found to have good pharmacokinetic properties, which make it suitable for in vivo studies. However, one limitation of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide is its low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide. One area of research is the development of new synthetic methods to improve the yield and purity of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide. Another area of research is the exploration of the potential therapeutic uses of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide in the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide and to identify any potential side effects or toxicity associated with its use.

Synthesis Methods

The synthesis of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide involves the reaction of 4-aminopiperidine with 4-bromobutyric acid to form the intermediate compound, which is then reacted with thioacetic acid to form the final product. The synthesis method has been optimized to produce high yields of N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide with high purity.

Scientific Research Applications

N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. It has also been found to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N,N-dimethyl-2-(1-thia-4-azaspiro[5.5]undecan-4-yl)propanamide has been shown to inhibit the activity of an enzyme called monoacylglycerol lipase (MAGL), which is involved in the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that have been found to play a role in pain sensation, inflammation, and other physiological processes.